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Compound of Interest

Compound Name: 2-(Perfluorodecyl)ethyl acrylate

Cat. No.: B106138 Get Quote

Technical Overview of 2-(Perfluorodecyl)ethyl
Acrylate
Introduction: 2-(Perfluorodecyl)ethyl acrylate is a specialized acrylate monomer notable for

its long perfluorinated alkyl chain. This structural feature imparts unique properties, such as

significant hydrophobicity and oleophobicity, making it a valuable component in the synthesis of

high-performance polymers.[1] The acrylate group provides a reactive site for free-radical

polymerization, allowing for its incorporation into a variety of polymer structures.[1] This

monomer is utilized in applications requiring low surface energy, repellency, and durability, such

as advanced coatings, sealants, and surface treatments for textiles.[1][2]

Chemical Properties
The fundamental chemical identifiers and properties of 2-(Perfluorodecyl)ethyl acrylate are

summarized below. The molecular formula and weight are derived from its atomic composition.

Property Value Source

Molecular Formula C₁₅H₇F₂₁O₂ [2][3][4][5][6]

Molecular Weight 618.18 g/mol [2][3][4][5][6]

CAS Number 17741-60-5 [1][2][3]
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Experimental Protocols
The determination of a molecule's chemical formula and molecular weight is fundamental to its

characterization. The formula is established by its defined chemical structure. The molecular

weight is calculated by summing the atomic weights of all constituent atoms in the empirical

formula. Advanced analytical techniques such as mass spectrometry can be used to

experimentally verify the molecular weight.

Logical Relationship of Chemical Properties
The diagram below illustrates the direct relationship between the chemical compound and its

core identifiers.
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Core properties of 2-(Perfluorodecyl)ethyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.lgcstandards.com/ER/en/p/TRC-P286210
https://www.alfa-chemistry.com/product/2-perfluorodecyl-ethyl-acrylate-cas-17741-60-5-86000.html
https://www.pharmaffiliates.com/en/17741-60-5-2-%E2%80%8B-perfluorodecyl-%E2%80%8Bethyl-acrylate-pa2705149.html
https://www.benchchem.com/product/b106138#2-perfluorodecyl-ethyl-acrylate-molecular-weight-and-formula
https://www.benchchem.com/product/b106138#2-perfluorodecyl-ethyl-acrylate-molecular-weight-and-formula
https://www.benchchem.com/product/b106138#2-perfluorodecyl-ethyl-acrylate-molecular-weight-and-formula
https://www.benchchem.com/product/b106138#2-perfluorodecyl-ethyl-acrylate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b106138?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

